Cas no 153842-00-3 (N-(Chloroacetyl)-DL-alanine Methyl Ester)

• Product Name: N-(Chloroacetyl)-DL-alanine Methyl Ester
• CAS No: 153842-00-3
• MF: C₆H₁₀ClNO₃
• MW: 179.601500988007
• MDL: MFCD14646663
• CID: 1063782
• PubChem ID: 14260835
• Update Time: 2025-05-20

N-(Chloroacetyl)-DL-alanine Methyl Ester Chemical and Physical Properties

Names and Identifiers

• N-(Chloroacetyl)-DL-alanine Methyl Ester
• methyl 2-[(2-chloroacetyl)amino]propanoate
• N-(Chloroacetyl)-alanine Methyl Ester
• Methyl 2-(2-chloroacetamido)propanoate (ClAc-DL-Ala-OMe)
• (S)-Methyl 2-(2-chloroacetamido) propanoate
• MFCD14646663
• Methyl2-(2-chloroacetamido)propanoate
• AB7488
• DB-308715
• JWNMQNKURMACSS-UHFFFAOYSA-N
• SCHEMBL14986943
• AKOS009076018
• 153842-00-3
• Methyl 2-(2-chloroacetamido)propanoate
• Methyl N-(chloroacetyl)alaninate
• DTXSID10558123

• MDL： MFCD14646663
• Inchi： 1S/C6H10ClNO3/c1-4(6(10)11-2)8-5(9)3-7/h4H,3H2,1-2H3,(H,8,9)
• InChI Key： JWNMQNKURMACSS-UHFFFAOYSA-N
• SMILES： ClCC(NC(C(=O)OC)C)=O

Computed Properties

• Exact Mass: 179.03500
• Monoisotopic Mass: 179.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 58.89000
• LogP: 0.74320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(Chloroacetyl)-DL-alanine Methyl Ester

Professional Introduction to N-(Chloroacetyl)-DL-alanine Methyl Ester (CAS No. 153842-00-3)

N-(Chloroacetyl-DL-alanine Methyl Ester) is a specialized chemical compound with the CAS number 153842-00-3. This compound has garnered significant attention in the field of pharmaceutical and biochemical research due to its versatile applications. Its unique structural properties make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of innovative therapeutic agents.

The molecular structure of N-(Chloroacetyl-DL-alanine Methyl Ester) consists of a chloroacetyl group attached to a DL-alanine backbone, which is further esterified at the methyl position. This configuration imparts reactivity that is highly useful in medicinal chemistry, enabling the formation of peptide mimetics, protease inhibitors, and other pharmacologically relevant molecules. The presence of the chloroacetyl moiety allows for facile coupling reactions with nucleophiles, making it an indispensable tool in synthetic organic chemistry.

In recent years, N-(Chloroacetyl-DL-alanine Methyl Ester) has been explored in the context of drug discovery and development. Its ability to serve as a building block for more complex structures has been leveraged in the design of novel antibiotics and antiviral agents. For instance, researchers have utilized this compound to create peptidomimetics that mimic natural peptide sequences but exhibit enhanced stability and bioavailability. Such advancements are crucial in addressing the growing challenge of antibiotic resistance.

The compound's significance extends beyond antibiotic research. It has been employed in the synthesis of protease inhibitors, which are pivotal in treating chronic diseases such as cancer and HIV/AIDS. Proteases play a critical role in various biological pathways, and inhibiting their activity can lead to therapeutic benefits. N-(Chloroacetyl-DL-alanine Methyl Ester) provides a synthetic route to develop such inhibitors with high precision and efficiency.

Recent studies have also highlighted the potential of N-(Chloroacetyl-DL-alanine Methyl Ester) in regenerative medicine. Researchers have investigated its role in promoting tissue repair and wound healing by incorporating it into biomaterials designed to stimulate cellular proliferation and extracellular matrix formation. The compound's ability to modulate biological processes at the molecular level makes it a promising candidate for future medical applications.

The chemical properties of N-(Chloroacetyl-DL-alanine Methyl Ester) contribute to its broad utility. Its solubility profile allows for easy incorporation into various solvents, facilitating its use in both aqueous and organic synthetic protocols. Additionally, its stability under standard laboratory conditions ensures consistent performance across multiple experimental runs. These attributes make it a preferred choice for researchers seeking reliable intermediates for their synthetic endeavors.

The pharmaceutical industry has also recognized the value of N-(Chloroacetyl-DL-alanine Methyl Ester). Its incorporation into drug candidates has led to improved pharmacokinetic profiles, including enhanced bioavailability and reduced toxicity. These improvements are essential for developing drugs that are not only effective but also safe for patient use. The compound's role in optimizing drug design underscores its importance in modern pharmaceutical research.

In conclusion, N-(Chloroacetyl-DL-alanine Methyl Ester) (CAS No. 153842-00-3) is a multifunctional compound with far-reaching implications in pharmaceutical and biochemical research. Its unique structural features and reactivity make it an invaluable tool for developing innovative therapeutic agents. As research continues to uncover new applications, this compound is poised to play an even greater role in advancing medical science and improving patient care.